N-(2-Methoxyethyl)-4-[(6-Pyridin-4-Ylquinazolin-2-Yl)amino]benzamide

• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-4-[(6-pyridin-4-ylquinazolin-2-yl)amino]benzamide
• InChI: InChI=1S/C23H21N5O2/c1-30-13-12-25-22(29)17-2-5-20(6-3-17)27-23-26-15-19-14-18(4-7-21(19)28-23)16-8-10-24-11-9-16/h2-11,14-15H,12-13H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key: NXVFABZXYFFUBF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NC2=NC=C3C=C(C=CC3=N2)C4=CC=NC=C4

Description

N-(2-methoxyethyl)-4-{[6-(pyridin-4-yl)quinazolin-2-yl]amino}benzamide is a member of the class of quinazolines that is quinazoline which is substituted by a {4-[(2-methoxyethyl)carbamoyl]phenyl}nitrilo group and a pyridin-4-yl group at positions 2 and 6, respectively. It is a B-Raf and MKNK2 kinase inhibitor. It has a role as a B-Raf inhibitor, an antineoplastic agent and an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor. It is a member of quinazolines, a member of pyridines, a secondary amino compound, a member of benzamides and an ether.

Scientific Research Applications

Synthesis and Evaluation

• A study focused on synthesizing and evaluating heterocyclic carboxamides, including compounds structurally related to N-(2-Methoxyethyl)-4-[(6-Pyridin-4-Ylquinazolin-2-Yl)amino]benzamide, for potential antipsychotic properties. These compounds showed promise in behavioral models indicative of antipsychotic activity (Norman et al., 1996).

Antimicrobial and Antifungal Activity

• Research on benzamides and related compounds demonstrated their potential in antimicrobial and antifungal applications. For instance, various substituted benzamides exhibited significant activities against bacteria and fungi (Patel et al., 2011).

Cancer Research

• Studies have synthesized and evaluated benzamide derivatives, including compounds similar to N-(2-Methoxyethyl)-4-[(6-Pyridin-4-Ylquinazolin-2-Yl)amino]benzamide, for their anticancer activity. These compounds were tested against various human cancer cell lines and showed moderate to good efficacy (Mohan et al., 2021).

Neuroleptic Activity

• Benzamides and related compounds have been investigated for their neuroleptic (antipsychotic) properties. They demonstrated inhibitory effects on behaviors indicative of neuroleptic activity (Iwanami et al., 1981).

Receptor Binding Studies

• Research into the binding affinity of benzamides to specific receptors, such as serotonin receptors, has been conducted. This is crucial for understanding the pharmacological effects of these compounds (Harada et al., 1995).

Synthesis Methods

• Studies have also explored novel synthesis methods for benzamides and related compounds, enhancing the efficiency and yield of these processes (Dian, 2010).